Cas no 1373338-09-0 ([1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde)

1,2,4-Triazolo[1,5-a]pyridine-2-carbaldehyde is a heterocyclic aldehyde featuring a fused triazolopyridine core, which serves as a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid bicyclic structure and reactive aldehyde group make it valuable for constructing complex molecules, particularly in the development of bioactive compounds and agrochemicals. The compound exhibits stability under standard handling conditions while offering selective reactivity for condensation, nucleophilic addition, and cyclization reactions. Its well-defined structure facilitates precise modifications, making it useful in medicinal chemistry for scaffold diversification. High purity grades are typically available to ensure reproducibility in research and industrial processes.

[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde structure

1373338-09-0 structure

Product Name:[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde

CAS No:1373338-09-0

MF:C₇H₅N₃O

MW:147.134100675583

MDL:MFCD24678370

CID:1091503

PubChem ID:72207223

Update Time:2025-10-14

[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde
- [1,2,4]Triazolo[1,5-a]pyridine-2-carboxaldehyde
- AK145387
- YYSJSIASDICNQF-UHFFFAOYSA-N
- FCH1998559
- ST2407798
- AX8283446
- AKOS022178333
- AS-66546
- 1373338-09-0
- DB-344997
- SCHEMBL2717990
- MDL： MFCD24678370
- Inchi： 1S/C7H5N3O/c11-5-6-8-7-3-1-2-4-10(7)9-6/h1-5H
- InChI Key： YYSJSIASDICNQF-UHFFFAOYSA-N
- SMILES： O=CC1N=C2C=CC=CN2N=1

Computed Properties

Exact Mass: 147.043261791g/mol
Monoisotopic Mass: 147.043261791g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.3
XLogP3: 0.5

[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T898393-1g	[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde	1373338-09-0	≥95%	1g	6,480.00	2021-05-17
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Alichem	A029194433-5g	[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde	1373338-09-0	95%	5g	$1,133.22	2022-04-02
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Alichem	A029194433-25g	[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde	1373338-09-0	95%	25g	$2,861.34	2022-04-02
eNovation Chemicals LLC	Y0985982-1g	[1,2,4]Triazolo[1,5-a]pyridine-2-carbaldehyde	1373338-09-0	95%	1g	$710	2024-08-02
eNovation Chemicals LLC	D605590-100mg	[1,2,4]triazolo[1,5-a]pyridine-2-carbaldehyde	1373338-09-0	97%	100mg	$190	2024-07-21
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